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Compound of Interest

Compound Name: HX531

Cat. No.: B1673426 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

HX531 is a potent and selective antagonist of the Retinoid X Receptor (RXR) with an IC50 of

18 nM.[1][2][3] It is a valuable tool in studying the roles of RXR in various physiological and

pathological processes. HX531 has been shown to upregulate the p53-p21Cip1 pathway and

exhibits anti-obesity, anti-diabetic, and anti-melanoma properties.[1][4] Proper preparation and

storage of HX531 stock solutions are crucial for obtaining accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a commonly used solvent for HX531 due to

its high solubilizing capacity for this compound.[1][2][5] This document provides detailed

protocols and data for the preparation and storage of HX531 stock solutions in DMSO.
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Property Value Source

Chemical Name

4-(7,8,9,10-Tetrahydro-

5,7,7,10,10-pentamethyl-2-

nitro-5H-benzo[b]naphtho[2,3-

e][1][4]-diazepin-12-yl)-benzoic

acid

[3]

Molecular Formula C₂₉H₂₉N₃O₄ [2]

Molecular Weight 483.56 g/mol [2]

CAS Number 188844-34-0 [2]

Purity ≥98% [2][3]

Solubility of HX531 in DMSO

Concentration
(mg/mL)

Concentration
(mM)

Conditions Source

10 mg/mL ~20.68 mM Standard Conditions [5]

33.33 mg/mL 68.93 mM
With ultrasonication

and warming to 60°C
[1]

Soluble to 20 mM 20 mM Standard Conditions [2]

Recommended Storage Conditions

Form Temperature Duration Source

Solid Powder -20°C 3 years [1]

Solid Powder 4°C 2 years [1]

In DMSO -80°C 6 months [1]

In DMSO -20°C 1 month [1]
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Stock Solution Preparation Calculator

Desired
Concentration

Volume of DMSO
for 1 mg HX531

Volume of DMSO
for 5 mg HX531

Volume of DMSO
for 10 mg HX531

1 mM 2.0680 mL 10.3400 mL 20.6800 mL

5 mM 0.4136 mL 2.0680 mL 4.1360 mL

10 mM 0.2068 mL 1.0340 mL 2.0680 mL

20 mM 0.1034 mL 0.5170 mL 1.0340 mL

Experimental Protocol: Preparation of a 10 mM
HX531 Stock Solution in DMSO
Materials:

HX531 powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Optional: Water bath or sonicator

Procedure:

Pre-weighing Preparation: Allow the vial of HX531 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing HX531: Accurately weigh the desired amount of HX531 powder using an analytical

balance. For example, to prepare a 10 mM stock solution, weigh out 1 mg of HX531.
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Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

HX531 powder. To prepare a 10 mM stock solution from 1 mg of HX531, add 206.8 µL of

DMSO.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If solubility is an issue, gentle warming in a 37-60°C water bath or brief sonication can be

applied to facilitate dissolution.[1]

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile, light-protected

microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from

light degradation.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Safety Precautions:

Handle HX531 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for HX531 and DMSO for detailed safety information.

Signaling Pathway and Experimental Workflow
HX531 as an Antagonist of RXR-Mediated Signaling
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HX531 acts as an antagonist to the Retinoid X Receptor (RXR). RXR can form heterodimers

with other nuclear receptors, such as the Retinoic Acid Receptor (RAR), Peroxisome

Proliferator-Activated Receptor (PPAR), and Liver X Receptor (LXR). These heterodimers bind

to response elements on DNA to regulate gene transcription. By antagonizing RXR, HX531 can

inhibit the transcriptional activity of these receptor complexes. One of the downstream effects

of HX531 is the upregulation of the p53-p21Cip1 pathway, which can lead to cell cycle arrest.[1]

[4]
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Caption: HX531 antagonizes RXR, inhibiting gene transcription and upregulating the p53

pathway.

Experimental Workflow for Preparing HX531 Stock Solution

The following diagram outlines the logical flow for the preparation of an HX531 stock solution.
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Caption: Workflow for the preparation of HX531 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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